Cas no 21889-88-3 (6-Hepten-2-one)
6-Hepten-2-one structure
Product Name:6-Hepten-2-one
CAS No:21889-88-3
MF:C7H12O
MW:112.169582366943
CID:250302
6-Hepten-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Hepten-2-one
- hept-6-en-2-one
- 1-Hepten-6-one
- 6-Heptene-2-one
- Hept-6-en-2-on
- Methyl 4-pentenyl ketone
- w-Pentenyl methyl ketone
-
- Inchi： InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3H,1,4-6H2,2H3
- InChI Key： JJVHJHWEVLXYCJ-UHFFFAOYSA-N
- SMILES： C=CCCCC(=O)C
Computed Properties
- Exact Mass: 112.08900
Experimental Properties
- Density: 0.8673
- Boiling Point: 165.13°C (estimate)
- Refractive Index: 1.4350
- PSA: 17.07000
- LogP: 1.93170
6-Hepten-2-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
6-Hepten-2-one Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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